Cas no 79416-87-8 (H-Lys(Me)2-OH Hydrochloride)

• Product Name: H-Lys(Me)2-OH Hydrochloride
• CAS No: 79416-87-8
• MF: C₈H₁₉ClN₂O₂
• MW: 210.701661348343
• MDL: MFCD00038975
• CID: 2199330
• Update Time: 2025-05-24

H-Lys(Me)2-OH Hydrochloride Chemical and Physical Properties

Names and Identifiers

• H-LYS(ME)2-OH·HCL
• (2S)-2-amino-6-(dimethylamino)hexanoic acid,hydrochloride
• H-Lys(me)2-oh hcl
• (S)-2-Amino-6-(dimethylamino)hexanoic acid hydrochloride
• H-Lys(Me2)-OH yenHCl
• C8H18N2O2.ClH
• H-Lys(Me)2-OH . HCl
• H-Lys(me)2-OH hydrochloride
• Z5975
• N-epsilon,N-epsilon-Dimethyl-L-lysine hydrochloride
• N~6~,N~6~-Dimethyl-L-lysine--hydrogen chloride (1/1)
• L-Lysine, N6,N6-dimethyl-, monohydrochloride (9CI)
• H-Lys(Me)2-OH Hydrochloride

• MDL： MFCD00038975
• Inchi： 1S/C8H18N2O2.ClH/c1-10(2)6-4-3-5-7(9)8(11)12;/h7H,3-6,9H2,1-2H3,(H,11,12);1H/t7-;/m0./s1
• InChI Key： CRNNIVHOUZQLSF-FJXQXJEOSA-N
• SMILES： Cl.OC([C@H](CCCCN(C)C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 137
• Topological Polar Surface Area: 66.6

H-Lys(Me)2-OH Hydrochloride Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-Lys(Me)2-OH Hydrochloride

Introduction to H-Lys(Me)2-OH Hydrochloride (CAS No. 79416-87-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

H-Lys(Me)2-OH Hydrochloride, chemically designated as N,N-dimethyl-L-lysine hydrochloride, is a derivative of the essential amino acid lysine with significant implications in the fields of chemical biology and medicinal chemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 79416-87-8, has garnered attention due to its structural and functional versatility, making it a valuable tool in the development of novel therapeutic agents and biochemical research tools.

The molecular structure of H-Lys(Me)2-OH Hydrochloride features a lysine backbone with two methyl groups substituting at the Nε positions, while the hydroxyl group at the Cα position remains intact. This modification enhances its stability and reactivity, making it a preferred choice for various biochemical applications. The hydrochloride salt form ensures high solubility in aqueous solutions, facilitating its use in both in vitro and in vivo experimental settings.

In recent years, H-Lys(Me)2-OH Hydrochloride has been extensively studied for its potential role in modulating protein-protein interactions and enzyme activities. Its ability to mimic natural lysine residues while introducing additional functional groups has made it a cornerstone in the design of peptidomimetics and protease inhibitors. These applications are particularly relevant in the context of chronic diseases where aberrant protein-protein interactions play a pivotal role.

One of the most compelling aspects of H-Lys(Me)2-OH Hydrochloride is its utility in drug discovery and development. Researchers have leveraged this compound to create novel scaffolds for small-molecule drugs that target specific biological pathways. For instance, studies have demonstrated its efficacy in inhibiting the activity of matrix metalloproteinases (MMPs), which are implicated in various pathological processes such as cancer metastasis and tissue degradation. The structural features of H-Lys(Me)2-OH Hydrochloride allow it to bind tightly to MMP active sites, thereby disrupting their function.

Moreover, H-Lys(Me)2-OH Hydrochloride has been explored as a modifier in peptide-based therapeutics. By incorporating this residue into peptide sequences, researchers can enhance their stability against enzymatic degradation while maintaining or even improving their biological activity. This has opened up new avenues for the development of long-acting biologics that require less frequent administration, thereby improving patient compliance and therapeutic outcomes.

The compound's role in biochemical research extends beyond drug development. It serves as a critical tool for studying protein folding and misfolding mechanisms. The introduction of methyl groups at the Nε positions can alter the conformational dynamics of proteins, providing insights into how post-translational modifications influence protein function. Such studies are crucial for understanding diseases associated with protein misfolding, such as Alzheimer's and Parkinson's diseases.

Recent advancements in mass spectrometry techniques have further highlighted the importance of H-Lys(Me)2-OH Hydrochloride in proteomics research. Its stable isotope-labeled analogs can be used as internal standards to improve the accuracy and precision of protein quantification experiments. This has enabled high-throughput analyses of protein expression profiles under different physiological conditions, contributing to our understanding of cellular signaling networks.

In conclusion, H-Lys(Me)2-OH Hydrochloride (CAS No. 79416-87-8) is a multifaceted compound with broad applications in chemical biology and medicinal chemistry. Its unique structural features make it an invaluable tool for developing novel therapeutics, studying protein interactions, and advancing our understanding of complex biological processes. As research continues to uncover new functionalities and applications, this compound is poised to remain at the forefront of biochemical innovation.